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Compound of Interest

Compound Name:

5'-(N-

Cyclopropyl)carboxamidoadenosin

e

Cat. No.: B1263827 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

must observe stringent safety protocols when handling 5'-(N-
Cyclopropyl)carboxamidoadenosine, a potent adenosine A2 receptor agonist. Due to its

classification as a highly toxic substance—fatal if swallowed, inhaled, or in contact with skin—a

multi-layered approach to safety, encompassing engineering controls, personal protective

equipment, and meticulous operational and disposal plans, is imperative.[1][2]

This guide provides essential, immediate safety and logistical information, offering procedural,

step-by-step guidance to ensure the safe handling of this compound from receipt to disposal.

Adherence to these protocols is critical to mitigate the significant health risks associated with

this potent pharmaceutical compound.

Hazard and Exposure Data
A quantitative understanding of the compound's properties is foundational to its safe handling.

The following table summarizes key data for 5'-(N-Cyclopropyl)carboxamidoadenosine.
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Parameter Value Source

CAS Number 50908-62-8 [1][2][3]

Molecular Formula C₁₃H₁₆N₆O₄ [3][4]

Molecular Weight 320.3 g/mol [3][4]

Appearance Crystalline solid [2][4]

Solubility

DMF: 25 mg/mlDMSO: 14

mg/mlEthanol: 2 mg/mlPBS

(pH 7.2): 10 mg/ml

[2][5]

Storage Temperature 2-8°C [2][5][6]

Hazard Classification

Acute Toxicity - Oral 2

(H300)Acute Toxicity - Dermal

2 (H310)Acute Toxicity -

Inhalation 2 (H330)

[1]

Signal Word Danger [1]

Hazard Statements
Fatal if swallowed, in contact

with skin or if inhaled.
[1][2]

An official Occupational Exposure Limit (OEL) for 5'-(N-Cyclopropyl)carboxamidoadenosine
has not been established. However, given its high potency and toxicity, it should be handled as

a substance falling into the most restrictive Occupational Exposure Band (OEB), requiring the

highest level of containment.

Personal Protective Equipment (PPE) and
Engineering Controls
Engineering controls are the primary means of protection, with PPE serving as a crucial

secondary barrier. The open handling of this powdered compound is strictly prohibited.[7]

Primary Engineering Controls:
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Containment: All handling of the solid form of 5'-(N-Cyclopropyl)carboxamidoadenosine
must be conducted within a certified containment system, such as a glovebox or a

containment ventilated enclosure (CVE), to prevent airborne dust from escaping into the

laboratory environment.[7]

Ventilation: The containment system should be under negative pressure to ensure any

potential leaks are drawn into the enclosure. The exhaust from the containment system must

be HEPA-filtered.

Personal Protective Equipment (PPE):
A comprehensive PPE ensemble is mandatory for all personnel handling this compound.

PPE Component Specification Rationale

Gloves

Double-gloving with nitrile

gloves tested for resistance to

the solvent being used.

Prevents skin contact, which

can be fatal.[1] Double gloving

provides an extra layer of

protection.

Respiratory Protection

A powered air-purifying

respirator (PAPR) with a high-

efficiency particulate air

(HEPA) filter.

Protects against inhalation of

the highly toxic powder.[1] For

potent compounds, a PAPR is

often necessary.[8]

Body Protection

A disposable, solid-front

protective laboratory coat or a

full-body protective suit (e.g.,

Tyvek®).[9]

Prevents contamination of

personal clothing and skin.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from splashes

and airborne particles.

Foot Protection

Disposable shoe covers worn

over laboratory-appropriate

closed-toe shoes.

Prevents the tracking of

contaminants out of the

designated handling area.

Experimental Protocol: Safe Handling Workflow
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The following step-by-step protocol outlines the safe handling of 5'-(N-
Cyclopropyl)carboxamidoadenosine in a laboratory setting.

Preparation and Pre-Handling:
Designated Area: All work with this compound must be performed in a designated and clearly

marked area with restricted access.

Decontamination Solution: Prepare a fresh decontamination solution before beginning work.

A 10% sodium hypochlorite solution (bleach) followed by a rinse with 70% ethanol or a

validated cleaning agent is recommended for deactivating and removing the compound from

surfaces.

Waste Containers: Prepare clearly labeled, sealed, and leak-proof hazardous waste

containers for solid and liquid waste.

Spill Kit: Ensure a spill kit containing appropriate absorbent materials, decontamination

solutions, and additional PPE is readily accessible.

Weighing and Solution Preparation (within a
containment system):

Don PPE: Put on all required PPE before entering the designated handling area.

Surface Decontamination: Decontaminate the interior surfaces of the containment system

before introducing the compound.

Tare Weigh Vessel: Place a tared weigh boat or vial on the analytical balance inside the

containment system.

Transfer Compound: Carefully transfer the desired amount of 5'-(N-
Cyclopropyl)carboxamidoadenosine from the stock container to the weigh vessel using a

dedicated spatula.

Close Stock Container: Immediately and securely close the stock container.

Record Weight: Record the exact weight of the compound.
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Dissolution: Add the desired solvent to the weigh vessel to dissolve the compound, creating

a stock solution. This minimizes the risk of aerosolization of the powder.

Seal Solution: Securely cap and seal the container with the prepared solution.

Decontaminate Exterior: Decontaminate the exterior of the solution container before

removing it from the containment system.

Post-Handling and Decontamination:
Clean Equipment: All non-disposable equipment used in the process must be thoroughly

decontaminated within the containment system.

Dispose of Waste: Place all disposable items, including gloves, weigh boats, and wipes, into

the designated solid hazardous waste container.

Decontaminate Work Area: Thoroughly decontaminate all surfaces inside the containment

system.

Doff PPE: Remove PPE in a designated area, ensuring not to cross-contaminate. Dispose of

all disposable PPE as hazardous waste.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

completing the work and removing PPE.

Operational and Disposal Plans
Spill Response:

Evacuate: In the event of a spill outside of a containment system, evacuate the immediate

area.

Secure: Secure the area and prevent entry.

Notify: Notify the laboratory supervisor and institutional environmental health and safety

(EHS) office immediately.

Cleanup: Only personnel trained in hazardous spill response and wearing appropriate PPE

should perform the cleanup using the spill kit.
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Disposal Plan:
Solid Waste: All solid waste contaminated with 5'-(N-Cyclopropyl)carboxamidoadenosine,

including PPE, disposable labware, and spill cleanup materials, must be collected in a

sealed, labeled hazardous waste container and disposed of through the institution's

hazardous waste program, likely via incineration.

Liquid Waste: Unused solutions and rinsates from decontamination must be collected in a

sealed, labeled hazardous waste container. Do not dispose of this compound down the

drain.

Empty Containers: The original container of the compound must be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.

After rinsing, the container should be disposed of as hazardous solid waste.

Workflow and Logic Diagrams
The following diagrams, generated using Graphviz (DOT language), illustrate the key workflows

for safely handling 5'-(N-Cyclopropyl)carboxamidoadenosine.

Preparation Handling (in Containment) Post-Handling

Designate Area Prepare Decon Solution Prepare Waste Containers Don PPE Weigh Compound Dissolve in Solvent Seal & Decontaminate
Solution Container Decontaminate Equipment Dispose of Solid Waste Decontaminate Work Area Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5'-(N-Cyclopropyl)carboxamidoadenosine.
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Caption: Disposal pathway for waste contaminated with 5'-(N-
Cyclopropyl)carboxamidoadenosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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equipment-for-handling-5-n-cyclopropyl-carboxamidoadenosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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